Cas no 1212203-68-3 (4-[(1S)-1-Aminoethyl]-N,N-dimethylbenzene-1-sulfonamide)
4-[(1S)-1-Aminoethyl]-N,N-dimethylbenzene-1-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- 4-[(1S)-1-Aminoethyl]-N,N-dimethylbenzene-1-sulfonamide
- Benzenesulfonamide, 4-[(1S)-1-aminoethyl]-N,N-dimethyl-
-
- Inchi: 1S/C10H16N2O2S/c1-8(11)9-4-6-10(7-5-9)15(13,14)12(2)3/h4-8H,11H2,1-3H3/t8-/m0/s1
- InChI Key: WCMBYFGFGNENKB-QMMMGPOBSA-N
- SMILES: S(C1C=CC(=CC=1)[C@H](C)N)(N(C)C)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 287
- XLogP3: 1.8
- Topological Polar Surface Area: 71.8
4-[(1S)-1-Aminoethyl]-N,N-dimethylbenzene-1-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-87808-0.05g |
4-[(1S)-1-aminoethyl]-N,N-dimethylbenzene-1-sulfonamide |
1212203-68-3 | 0.05g |
$816.0 | 2023-02-11 | ||
| Enamine | EN300-87808-0.1g |
4-[(1S)-1-aminoethyl]-N,N-dimethylbenzene-1-sulfonamide |
1212203-68-3 | 0.1g |
$855.0 | 2023-02-11 | ||
| Enamine | EN300-87808-0.25g |
4-[(1S)-1-aminoethyl]-N,N-dimethylbenzene-1-sulfonamide |
1212203-68-3 | 0.25g |
$893.0 | 2023-02-11 | ||
| Enamine | EN300-87808-0.5g |
4-[(1S)-1-aminoethyl]-N,N-dimethylbenzene-1-sulfonamide |
1212203-68-3 | 0.5g |
$933.0 | 2023-02-11 | ||
| Enamine | EN300-87808-1.0g |
4-[(1S)-1-aminoethyl]-N,N-dimethylbenzene-1-sulfonamide |
1212203-68-3 | 1.0g |
$971.0 | 2023-02-11 | ||
| Enamine | EN300-87808-2.5g |
4-[(1S)-1-aminoethyl]-N,N-dimethylbenzene-1-sulfonamide |
1212203-68-3 | 2.5g |
$1903.0 | 2023-02-11 | ||
| Enamine | EN300-87808-5.0g |
4-[(1S)-1-aminoethyl]-N,N-dimethylbenzene-1-sulfonamide |
1212203-68-3 | 5.0g |
$2816.0 | 2023-02-11 | ||
| Enamine | EN300-87808-10.0g |
4-[(1S)-1-aminoethyl]-N,N-dimethylbenzene-1-sulfonamide |
1212203-68-3 | 10.0g |
$4176.0 | 2023-02-11 | ||
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01097787-1g |
4-[(1S)-1-Aminoethyl]-N,N-dimethylbenzene-1-sulfonamide |
1212203-68-3 | 95% | 1g |
¥4795.0 | 2023-04-05 |
4-[(1S)-1-Aminoethyl]-N,N-dimethylbenzene-1-sulfonamide Related Literature
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
Additional information on 4-[(1S)-1-Aminoethyl]-N,N-dimethylbenzene-1-sulfonamide
Comprehensive Overview of 4-[(1S)-1-Aminoethyl]-N,N-dimethylbenzene-1-sulfonamide (CAS No. 1212203-68-3)
4-[(1S)-1-Aminoethyl]-N,N-dimethylbenzene-1-sulfonamide, with the CAS number 1212203-68-3, is a chiral sulfonamide derivative that has garnered significant attention in pharmaceutical and biochemical research. This compound is characterized by its unique stereochemistry and sulfonamide functional group, making it a valuable intermediate in the synthesis of bioactive molecules. Its molecular structure features a benzene ring substituted with a dimethylsulfonamide group and an (S)-1-aminoethyl moiety, which contributes to its potential applications in drug discovery and development.
The growing interest in chiral compounds like 4-[(1S)-1-Aminoethyl]-N,N-dimethylbenzene-1-sulfonamide is driven by their role in asymmetric synthesis and enantioselective catalysis. Researchers are increasingly exploring its utility in designing targeted therapies, particularly for neurological and metabolic disorders. Recent studies highlight its potential as a scaffold for kinase inhibitors, a hot topic in cancer research and precision medicine. This aligns with the rising demand for small-molecule drugs that exhibit high selectivity and minimal off-target effects.
From a synthetic chemistry perspective, the compound's CAS no. 1212203-68-3 is often associated with green chemistry initiatives. Scientists are optimizing its production using sustainable methodologies, such as catalytic asymmetric hydrogenation, to reduce environmental impact. This resonates with the broader trend of eco-friendly pharmaceutical manufacturing, a frequently searched topic in academic and industrial circles.
The pharmacokinetic properties of 4-[(1S)-1-Aminoethyl]-N,N-dimethylbenzene-1-sulfonamide are also under investigation, particularly its blood-brain barrier permeability and metabolic stability. These attributes are critical for CNS drug development, a field experiencing rapid growth due to the increasing prevalence of neurodegenerative diseases. Online searches for "blood-brain barrier penetration techniques" and "CNS drug design" reflect this trend, further emphasizing the compound's relevance.
In addition to its therapeutic potential, CAS no. 1212203-68-3 is studied for its crystallographic behavior and solid-state properties. Advances in X-ray diffraction and computational modeling have enabled researchers to elucidate its molecular packing and polymorphic forms. Such insights are vital for formulation science, where drug solubility and bioavailability are key concerns for patients and practitioners alike.
The compound's mechanism of action and structure-activity relationships (SAR) are frequently discussed in medicinal chemistry forums. Questions like "How does stereochemistry affect drug efficacy?" or "What are the latest sulfonamide-based drugs?" dominate search queries, highlighting the public's curiosity about molecular design principles. 4-[(1S)-1-Aminoethyl]-N,N-dimethylbenzene-1-sulfonamide serves as an excellent case study for these topics due to its well-defined chirality and versatile reactivity.
Future research directions for CAS no. 1212203-68-3 may include proteomics and chemical biology applications, such as activity-based protein profiling (ABPP). These cutting-edge techniques align with the surge in interest around personalized medicine and biomarker discovery, as evidenced by trending search terms like "next-gen drug targets" and "chemical probes for disease pathways."
1212203-68-3 (4-[(1S)-1-Aminoethyl]-N,N-dimethylbenzene-1-sulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)